Cas no 87821-85-0 (2-Cyclohexen-1-one, 5-(3,5-dimethylphenyl)-3-hydroxy-)

• Product name: 2-Cyclohexen-1-one, 5-(3,5-dimethylphenyl)-3-hydroxy-
• CAS No: 87821-85-0
• MF: C₁₄H₁₆O₂
• MW: 216.27564
• CID: 652022
• PubChem ID: 13798578

2-Cyclohexen-1-one, 5-(3,5-dimethylphenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 5-(3,5-dimethylphenyl)-3-hydroxy-
• 5-(3,5-dimethylphenyl)-3-hydroxycyclohex-2-en-1-one
• DTXSID70549799
• 87821-85-0
• 5-Hydroxy-3',5'-dimethyl-1,6-dihydro[1,1'-biphenyl]-3(2H)-one

• Inchi： InChI=1S/C14H16O2/c1-9-3-10(2)5-11(4-9)12-6-13(15)8-14(16)7-12/h3-5,8,12,15H,6-7H2,1-2H3
• InChI Key： VLGPPWWBFHBJKI-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1)C2CC(=CC(=O)C2)O)C

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų